2-(Chloromethyl)-5-(trifluoromethyl)-1,3,4-oxadiazole

• IUPAC Name: 2-(chloromethyl)-5-(trifluoromethyl)-1,3,4-oxadiazole
• InChI: InChI=1S/C4H2ClF3N2O/c5-1-2-9-10-3(11-2)4(6,7)8/h1H2
• InChI Key: GPXSXZGMVOSWMN-UHFFFAOYSA-N
• Canonical SMILES: C(C1=NN=C(O1)C(F)(F)F)Cl
• Molecular Formula: C4H2ClF3N2O
• DSSTOX Substance ID: DTXSID80439930
• Molecular Weight: 186.52 g/mol
• CAS RN: 723286-98-4

Description

Synthesis Analysis

The synthesis of oxadiazoles, including 2-(chloromethyl)-5-(trifluoromethyl)-1,3,4-oxadiazole, has been explored through various methods. One notable approach involves the ultrasound-promoted synthesis of 1,2,4-oxadiazoles, which offers improved yields and shorter reaction times compared to conventional methods (Bretanha et al., 2011). Additionally, the synthesis and spectral characteristics of related 2-chloromethyl-5-aryl-1,3,4-oxadiazoles have been investigated, revealing insights into their structural and luminescent properties (Tong, 2011).

Molecular Structure Analysis

The molecular structure of oxadiazoles, including the target compound, has been extensively studied using various analytical techniques. For example, the structure of difluoromethylene-containing 1,2,4-oxadiazole compounds has been elucidated through reactions with unsaturated compounds, showcasing the versatility of oxadiazole derivatives in organic synthesis (Yang et al., 2007).

Chemical Reactions and Properties

Oxadiazoles, including 2-(chloromethyl)-5-(trifluoromethyl)-1,3,4-oxadiazole, undergo a variety of chemical reactions, reflecting their rich chemistry. One study describes the reactions of 3-(p-substituted-phenyl)-5-chloromethyl-1,2,4-oxadiazoles with KCN, leading to acetonitriles and alkanes via a non-reductive decyanation pathway, highlighting the compound's reactivity and potential for synthetic applications (Sağırlı & Dürüst, 2018).

Physical Properties Analysis

The physical properties of oxadiazoles are crucial for their application in material science and organic electronics. Studies have focused on the synthesis and characterization of oxadiazole derivatives, including their photoluminescence and liquid crystalline properties, which are relevant for developing new luminescent materials and liquid crystal displays (Parra et al., 2006).

Chemical Properties Analysis

The chemical properties of 2-(chloromethyl)-5-(trifluoromethyl)-1,3,4-oxadiazoles, such as reactivity, stability, and interaction with other chemicals, are essential for their application in organic synthesis and drug development. For example, the reaction of 2,5-bis(trifluoromethyl)-1,3,4-oxadiazole with primary amines has been studied, showcasing the synthesis of triazoles, which further demonstrates the compound's versatility in chemical transformations (Reitz & Finkes, 1989).

Scientific Research Applications

• Chiriac, Tanasă, and Nechifor (2012) presented an efficient one-pot synthesis of 2,5-diaryl-1,3,4-oxadiazoles, with potential applications in analgesics, herbicidal, muscle relaxants, and organic light-emitting diodes (Chiriac, Tanasă, & Nechifor, 2012).

• Milinkevich et al. (2009) found that 2-(4,5-dihydroisoxazol-5-yl)-1,3,4-oxadiazoles show potential as effective antifungal and pest insect treatments for crops (Milinkevich et al., 2009).

• Zhang, Qian, and Li (1999) developed a novel synthetic route to 2-amino-5-aryl-1,3,4-oxadiazoles containing trifluoroethoxy groups (Zhang, Qian, & Li, 1999).

• Hutt, Elslager, and Werbel (1970) demonstrated the potential of 2-phenyl-5-(trichloromethyl)-1,3,4-oxadiazoles as a new class of antimalarial agents (Hutt, Elslager, & Werbel, 1970).

• Tong (2011) noted that 2-Chloromethyl-5-aryl-1,3,4-Oxadiazole compounds exhibit strong purple fluorescence in DMF solution, making them promising as purple luminescent materials (Tong, 2011).

• Kiss-Szikszai, Patonay, and Jekoe (2001) synthesized substituted 2-aryl-5-aminomethyl- and -5-thiomethyl-1,3,4-oxadiazoles, which were oxidized into 5-sulfinylmethyl and 5-sulfonylmethyl-1,3,4-oxadiazoles (Kiss-Szikszai, Patonay, & Jekoe, 2001).

• Shi, Qian, Zhang, and Song (2001) found new 2,5-disubstituted-1,3,4-oxadiazoles exhibiting good insecticidal activities against armyworm larvae (Shi, Qian, Zhang, & Song, 2001).

• Maftei, Fodor, Jones, Daniliuc, Franz, Kelter, Fiebig, Tamm, and Neda (2016) demonstrated potential anti-cancer activity in novel 1,2,4-oxadiazole and trifluoromethylpyridine derivatives (Maftei et al., 2016).

• Parra, Hidalgo, Carrasco, Barberá, and Silvino (2006) explored the synthesis and luminescence properties of new 1,2,4‐ and 1,3,4‐oxadiazole materials, suggesting applications in photoluminescence and emissive reduction (Parra, Hidalgo, Carrasco, Barberá, & Silvino, 2006).

Mechanism of Action

The biological activities of trifluoromethylpyridine (TFMP) derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Safety and Hazards

The compound is toxic if swallowed and fatal if inhaled. It causes severe skin burns and eye damage. Contact with water liberates toxic gas.

Future Directions

The development of fluorinated organic chemicals is becoming an increasingly important research topic. It is expected that many novel applications of trifluoromethylpyridine (TFMP) will be discovered in the future.

Synthesis routes and methods

Procedure details

N′-(2-chloroacetyl)-trifluoroacetohydrazide (60 g) and acetonitrile (120 mL) are charged into a round-bottom flask and cooled to about 0° C. Phosphorus oxychloride (27.1 g) is added to the solution for about 15 minutes. The reaction mixture is heated to about 80° C. and stirred for about 28 hours. In a separate vessel, isopropyl acetate (180 mL) and water (180 mL) are mixed and cooled to 0° C. The reaction slurry is added to this solution slowly. The organic layer is separated and washed with 5% sodium bicarbonate solution (180 mL) and finally with 20% sodium chloride solution (180 mL). The organic layer is dried over sodium sulfate. The solvent is completely distilled off under vacuum to afford the title compound. (Yield: 82.2%)